Cas no 440359-57-9 (Carbamic acid, (2-hydroxy-3-methoxyphenyl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid, (2-hydroxy-3-methoxyphenyl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 440359-57-9
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5912800
• PubChem ID: 10955644
• Update Time: 2025-10-28

Carbamic acid, (2-hydroxy-3-methoxyphenyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 440359-57-9
• EN300-7182722
• tert-Butyl (2-hydroxy-3-methoxyphenyl)carbamate
• tert-butyl N-(2-hydroxy-3-methoxyphenyl)carbamate
• Carbamic acid, (2-hydroxy-3-methoxyphenyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(2-hydroxy-3-methoxyphenyl)carbamate

• Inchi： 1S/C12H17NO4/c1-12(2,3)17-11(15)13-8-6-5-7-9(16-4)10(8)14/h5-7,14H,1-4H3,(H,13,15)
• InChI Key： KENBGUJPCAIZIE-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=CC(OC)=C1O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 294.3±30.0 °C(Predicted)
• pka: 9.66±0.40(Predicted)

Additional information on Carbamic acid, (2-hydroxy-3-methoxyphenyl)-, 1,1-dimethylethyl ester (9CI)

Carbamic Acid, (2-Hydroxy-3-Methoxyphenyl)-, 1,1-Dimethylethyl Ester (9CI)

The compound with CAS No 440359-57-9, commonly referred to as Carbamic acid, (2-hydroxy-3-methoxyphenyl)-, 1,1-dimethylethyl ester (9CI), is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Carbamic acid derivatives are known for their versatility in chemical synthesis and biological activity. The (2-hydroxy-3-methoxyphenyl) group in this compound introduces hydroxyl and methoxy functionalities, which can influence its reactivity and solubility. The 1,1-dimethylethyl ester moiety adds a bulky substituent, potentially affecting the molecule's stability and bioavailability.

Recent studies have explored the synthesis of this compound through various routes, including nucleophilic acyl substitution and esterification reactions. Researchers have optimized reaction conditions to enhance yield and purity, making it more accessible for further investigations.

The biological activity of Carbamic acid, (2-hydroxy-3-methoxyphenyl)-, 1,1-dimethylethyl ester has been a focal point in recent research. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. This suggests its role in the development of therapeutic agents targeting metabolic disorders.

Moreover, the compound's ability to form stable complexes with metal ions has been investigated for applications in catalysis and materials science. Its coordination properties make it a promising candidate for designing new catalysts or sensors.

In terms of environmental impact, studies have assessed the biodegradability of this compound under various conditions. Results indicate moderate biodegradation rates, highlighting the need for responsible handling and disposal to minimize ecological effects.

Future research directions include exploring the stereochemical properties of this compound and its derivatives. Understanding stereochemistry could unlock new possibilities in asymmetric synthesis and drug design.

In conclusion, Carbamic acid, (2-hydroxy-3-methoxyphenyl)-, 1,1-dimethylethyl ester (9CI) is a multifaceted compound with promising applications across multiple disciplines. Continued research will undoubtedly uncover more insights into its potential uses and benefits.